Asandeutertinib

• CAS: 1638281-46-5
• Molecular Formula: C28H33N7O2
• Molecular Weight: 502.6 g/mol
• InChI: InChI=1S/C28H33N7O2/c1-7-27(36)30-22-16-23(26(37-6)17-25(22)34(4)15-14-33(2)3)32-28-29-13-12-21(31-28)20-18-35(5)24-11-9-8-10-19(20)24/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,36)(H,29,31,32)/i5D3
• InChIKey: DUYJMQONPNNFPI-VPYROQPTSA-N

Asandeutertinib: Deuterated Third-Generation EGFR TKI

Asandeutertinib (also referred to as TY-9591, Osimertinib-d3, or AZD-9291-d3; CAS 1638281-46-5) is an orally bioavailable, ATP-competitive, irreversible, deuterium-stabilized third-generation epidermal growth factor receptor tyrosine kinase inhibitor (EGFR-TKI) . The compound was developed by TYK Medicines as a deuterated derivative of osimertinib and is currently under regulatory review in China for the first-line treatment of EGFR-mutant non-small cell lung cancer (NSCLC) with brain metastases [1]. Asandeutertinib irreversibly binds to EGFR sensitizing mutations (exon 19 deletions and L858R) and the T790M resistance mutation, thereby inhibiting downstream signaling cascades including Ras/Raf/MEK/ERK and PI3K/AKT pathways that drive cancer cell proliferation and metastasis [2].

Pathway & Target

Deuterated third-generation EGFR TKI selective for sensitizing mutations and T790M resistance variant

CNS Penetration Research

Engineered for CNS uptake studies in EGFR-driven brain metastasis models

Metabolism & ADME

Deuterium modification alters metabolic pathway; supports metabolite profiling and exposure comparison

• [1] TYK Medicines, Inc. (2026). TYK Medicines' New Drug for Brain Metastasis of Lung Cancer, Asandeutertinib, Has Marketing Application Accepted and Granted Priority Review. Corporate Announcement. View Source
• [2] Han B, Liu J, Wu L, et al. Safety, Pharmacokinetics, and Efficacy of Asandeutertinib in Advanced EGFR-mutated NSCLC: A Phase 1 Dose-Escalation and Dose-Expansion Study. J Thorac Oncol. 2025;20(6):763-774. View Source

Asandeutertinib: Not Interchangeable with Osimertinib

Substituting asandeutertinib with structurally related third-generation EGFR TKIs—including its non-deuterated parent compound osimertinib—introduces significant experimental variability that compromises research reproducibility and translational relevance. Deuterium substitution at strategic metabolic sites alters the pharmacokinetic profile of asandeutertinib, resulting in reduced generation of active metabolites and distinct drug exposure characteristics compared to osimertinib [1]. More critically, head-to-head clinical evidence demonstrates that asandeutertinib achieves markedly superior intracranial antitumor activity in EGFR-mutant NSCLC with brain metastases, a finding that cannot be replicated by simple substitution with osimertinib at standard dosing [2]. For research programs investigating CNS-penetrant EGFR inhibition, deuterium-mediated pharmacology, or brain metastasis models, procurement of authentic asandeutertinib rather than alternative third-generation EGFR TKIs is essential to ensure experimental validity and data interpretability.

Deuterium-driven PK shift

Isotopic stabilization changes active metabolite exposure relative to osimertinib; direct interchange may yield non-comparable data.

Intracranial response context not transferable

Reported iORR endpoint profile differs from osimertinib; head-to-head trial data suggest a higher intracranial response, not a class default.

Metabolite-related tolerability divergence

Reduced AZ5104 metabolite levels may shift safety-related endpoints; results from osimertinib cannot be assumed.

• [1] Park CJ, Li MSC, Ou SHI. Old wine in new bottles? Deuterium switch (replacing hydrogen with deuterium) comes to thoracic oncology as deuterated lorlatinib (deulorlatinib, TGRX-326) and deuterated osimertinib (asandeutertinib, TY-9591) in ALK+ NSCLC and EGFR+ NSCLC, respectively. J Thorac Oncol. 2025;20(6):708-713. View Source
• [2] Shi Y, Xing P, Cheng Y, et al. Comparison of Asandeutertinib and Osimertinib in EGFR-Mutated NSCLC With Brain Metastases: Interim Analysis of the ESAONA Pivotal Study. Presented at: 2025 World Conference on Lung Cancer (WCLC); August 2025; Barcelona, Spain. Abstract MA08.06. View Source

Asandeutertinib: Comparative Evidence

Intracranial Efficacy in EGFR-Mutant NSCLC with Brain Metastases

In the pivotal Phase II ESAONA study (NCT05948813), asandeutertinib (160 mg QD) was compared head-to-head against osimertinib (80 mg QD) as first-line therapy in treatment-naïve EGFR-mutant NSCLC patients with brain metastases. Asandeutertinib demonstrated a statistically significant and clinically meaningful improvement in intracranial objective response rate (iORR) versus osimertinib [1][2].

Intracranial Response (ESAONA)

Head-to-head

Higher reported iORR vs osimertinib; primary endpoint met

Supports CNS-penetration endpoint context

Exact data pending full publication; IRC-assessed, randomized Phase II

Evidence Dimension	Intracranial objective response rate (iORR) by blinded independent central review (BICR) per RECIST v1.1
Target Compound Data	91.9% (95% CI: 85.2–96.2)
Comparator Or Baseline	Osimertinib: 76.1% (95% CI: 67.2–83.6)
Quantified Difference	Absolute iORR improvement of 15.8 percentage points; P = 0.001
Conditions	Phase II randomized, open-label, multicenter trial (ESAONA); treatment-naïve EGFR-mutant (L858R or 19Del) NSCLC patients with brain metastases; asandeutertinib 160 mg QD vs. osimertinib 80 mg QD; interim analysis of 224 evaluable patients

Why This Matters

This head-to-head superiority in intracranial response directly informs research procurement decisions for CNS metastasis models, as asandeutertinib provides quantifiably greater intracranial target engagement than osimertinib at clinically relevant doses.

• [1] TYK Medicines, Inc. (2025). TYK Medicines, Inc.'s EGFR-Targeted Innovative Drug Asandeutertinib Demonstrates Excellent Efficacy in NSCLC Patients with Brain Metastases — Interim Results from the ESAONA Pivotal Study Announced at WCLC 2025. Corporate Announcement. View Source
• [2] Shi Y, et al. Comparison of Asandeutertinib and Osimertinib in EGFR-Mutated NSCLC With Brain Metastases: Interim Analysis of the ESAONA Pivotal Study. 2025 World Conference on Lung Cancer; Abstract MA08.06. View Source

Potency against Acquired T790M Resistance Mutation

In the Phase 1 dose-expansion study (NCT04204473) of asandeutertinib monotherapy in treatment-naïve advanced EGFR-mutant NSCLC, the median progression-free survival (mPFS) was 21.5 months for patients with exon 19 deletions or L858R mutations [1]. For the L858R mutation subgroup (n = 36), mPFS was 19.3 months with a confirmed objective response rate of 86.1% [1][2]. These results provide quantitative benchmarks for in vivo efficacy comparisons in preclinical NSCLC models.

T790M Inhibition (NCI-H1975)

Class-level inference

IC50 0.01 nM

Kinase inhibition assay context

Cellular EGFR phosphorylation; L858R/T790M mutant line

Evidence Dimension	Median progression-free survival (mPFS) in first-line EGFR-mutant NSCLC
Target Compound Data	21.5 months (95% CI: 17.3–27.3) for overall EGFR-mutant population; 19.3 months (95% CI: 13.1–23.5) for L858R subgroup
Comparator Or Baseline	Osimertinib (FLAURA trial): mPFS 18.9 months for overall EGFR-mutant population; mPFS 14.4 months for L858R subgroup (cross-trial comparison, not head-to-head)
Quantified Difference	Numerical improvement of 2.6 months for overall population; numerical improvement of 4.9 months for L858R subgroup (cross-trial comparison, not statistically validated)
Conditions	Phase 1 dose-expansion cohort (n = 79 evaluable for efficacy); asandeutertinib 80–160 mg QD; treatment-naïve advanced EGFR-mutant (19Del or L858R) NSCLC; single-arm study

Why This Matters

The numerical PFS advantage observed in the Phase 1 study, particularly in the L858R mutation subgroup, provides a quantitative benchmark for researchers evaluating asandeutertinib in preclinical efficacy models and supports its prioritization for studies targeting L858R-driven NSCLC.

• [1] Han B, Liu J, Wu L, et al. Safety, Pharmacokinetics, and Efficacy of Asandeutertinib in Advanced EGFR-mutated NSCLC: A Phase 1 Dose-Escalation and Dose-Expansion Study. J Thorac Oncol. 2025;20(6):763-774. View Source
• [2] Soria JC, Ohe Y, Vansteenkiste J, et al. Osimertinib in Untreated EGFR-Mutated Advanced Non-Small-Cell Lung Cancer. N Engl J Med. 2018;378(2):113-125. View Source

Reduced Active Metabolite Formation

Pharmacokinetic analysis from the Phase 1 study demonstrated that deuterium substitution in asandeutertinib substantially reduces exposure to active metabolites compared to osimertinib. At the 160 mg dose level, the steady-state exposure (AUC0-t) of the D1 metabolite was approximately 5.87% of the parent drug, while the D2 metabolite exposure was approximately 10.21% of the parent drug [1][2]. This contrasts with osimertinib, which generates two active metabolites (AZ5104 and AZ7550) that circulate at significant plasma concentrations and contribute to both efficacy and toxicity [3].

Metabolite Reduction

Head-to-head

Remarkably reduced AZ5104 systemic exposure vs osimertinib

Metabolite-profile differentiation context

Phase 1 PK analysis; active metabolite levels lowered

Evidence Dimension	Active metabolite exposure as percentage of parent drug AUC at steady state (160 mg QD)
Target Compound Data	D1 metabolite: 5.87% of parent drug AUC; D2 metabolite: 10.21% of parent drug AUC
Comparator Or Baseline	Osimertinib: active metabolites AZ5104 and AZ7550 each account for approximately 10% of parent drug exposure (class-level reference, not direct comparative assay)
Quantified Difference	Combined active metabolite exposure reduced to ~16% of parent drug for asandeutertinib vs. ~20% for osimertinib (class inference)
Conditions	Phase 1 pharmacokinetic analysis; steady-state measurements; dose range 80–160 mg QD; LC-MS/MS quantification

Why This Matters

Reduced active metabolite generation translates to a simplified and more predictable pharmacokinetic profile, which is critical for researchers conducting PK/PD modeling, drug-drug interaction studies, or investigating deuterium isotope effects on drug metabolism.

• [1] TYK Medicines, Inc. (2025). JTO Published Phase I Study Results of Asandeutertinib Mesylate Tablets. Corporate Announcement. View Source
• [2] Han B, Liu J, Wu L, et al. Safety, Pharmacokinetics, and Efficacy of Asandeutertinib in Advanced EGFR-mutated NSCLC: A Phase 1 Dose-Escalation and Dose-Expansion Study. J Thorac Oncol. 2025;20(6):763-774. View Source
• [3] Cross DA, Ashton SE, Ghiorghiu S, et al. AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer Discov. 2014;4(9):1046-1061. View Source

First-Line Efficacy in EGFR-Mutant NSCLC

In cell-based phosphorylation assays, asandeutertinib demonstrates potent and selective inhibition of EGFR mutant variants. Against the double-mutant EGFR L858R/T790M in NCI-H1975 cells, asandeutertinib exhibited an IC50 of 0.01 nM (pIC50 = 10.92). Against EGFR exon 19 deletion in PC9 cells, the IC50 was 0.02 nM (pIC50 = 10.7). In contrast, inhibition of wild-type EGFR in LoVo cells required an IC50 of 2.53 nM (pIC50 = 8.6), representing a >100-fold selectivity window favoring mutant EGFR [1][2].

First-Line mPFS

Cross-study comparable

21.5 months (95% CI 17.3–27.3)

Reported first-line endpoint context

Phase 1 dose-expansion cohort (n=79); exon 19 del / L858R

Evidence Dimension	IC50 for inhibition of EGFR phosphorylation in cell-based assays
Target Compound Data	EGFR L858R/T790M (NCI-H1975): 0.01 nM; EGFR 19Del (PC9): 0.02 nM; WT EGFR (LoVo): 2.53 nM
Comparator Or Baseline	Osimertinib: EGFR L858R/T790M IC50 ~1 nM (recombinant enzyme assay); EGFR 19Del IC50 ~8–12 nM; WT EGFR IC50 ~180–480 nM (cross-assay comparison, not direct head-to-head)
Quantified Difference	Asandeutertinib demonstrates sub-nanomolar potency against mutant EGFR (0.01–0.02 nM) and >100-fold selectivity over WT EGFR (2.53 nM)
Conditions	Cell-based phosphorylation inhibition assays; NCI-H1975 (L858R/T790M), PC9 (exon 19 deletion), and LoVo (WT EGFR) cell lines

Why This Matters

The sub-nanomolar potency against clinically relevant EGFR mutants and pronounced selectivity window over wild-type EGFR provide quantitative justification for selecting asandeutertinib in cellular pharmacology studies focused on mutant-selective EGFR inhibition with minimized WT EGFR interference.

• [1] IUPHAR/BPS Guide to Pharmacology. Asandeutertinib Ligand Activity Charts (Ligand ID: 13201). View Source
• [2] US Patent US10414756B2. 2-(2,4,5-substituted aniline) pyrimidine derivative, pharmaceutical composition and use thereof. 2019. View Source

Intracranial Activity in Phase II Brain Metastases Trial

In the Phase II single-arm study (NCT05146219) evaluating asandeutertinib (160 mg QD) in advanced EGFR-mutant NSCLC patients with brain metastases, the 12-month intracranial progression-free survival (iPFS) rate was 96.6%, with median iPFS not reached at a median follow-up of 16.4 months [1]. The confirmed intracranial objective response rate (iORR) by investigator assessment per RANO-BM was 93.1% (95% CI: 77.2%–99.2%) in the overall population (n = 29), and 92.6% (95% CI: 75.7%–99.1%) in first-line treated patients (n = 27) [1][2].

Phase II Intracranial ORR

Cross-study comparable

iORR 93.1% (95% CI 77.2–99.2)

Reported intracranial response endpoint

Phase II brain metastasis cohort; RANO-BM assessed

Evidence Dimension	12-month intracranial progression-free survival (iPFS) rate in EGFR-mutant NSCLC with brain metastases
Target Compound Data	12-month iPFS rate: 96.6%; confirmed iORR: 93.1% (95% CI: 77.2%–99.2%)
Comparator Or Baseline	Osimertinib (pooled analysis of Phase II studies in T790M-positive NSCLC with brain metastases): intracranial PFS ~60–70% at 12 months (cross-trial comparison, not head-to-head)
Quantified Difference	Numerically higher 12-month iPFS rate (96.6% vs. 60–70% from osimertinib literature); median iPFS not reached at 16.4 months follow-up
Conditions	Phase II single-arm study; asandeutertinib 160 mg QD; treatment-naïve and previously treated EGFR-mutant NSCLC with brain metastases; n = 29

Why This Matters

The exceptionally high 12-month iPFS rate provides a quantitative durability benchmark for CNS activity, supporting the procurement of asandeutertinib for long-term in vivo brain metastasis models and comparative CNS penetrance studies.

• [1] Xing PY, Shi Y, et al. A phase II study of asandeutertinib (TY-9591) in advanced NSCLC patients with EGFR-positive mutations and brain metastases. J Clin Oncol. 2025;43(16_suppl):2004. View Source
• [2] Goss G, Tsai CM, Shepherd FA, et al. Osimertinib for pretreated EGFR Thr790Met-positive advanced non-small-cell lung cancer (AURA2): a multicentre, open-label, single-arm, phase 2 study. Lancet Oncol. 2016;17(12):1643-1652. View Source

Overall Objective Response Rate in First-Line EGFR-Mutant NSCLC: Phase 1 Efficacy

In the Phase 1 dose-expansion study of asandeutertinib monotherapy in treatment-naïve advanced EGFR-mutant NSCLC (n = 79), the confirmed overall objective response rate (ORR) was 85.9% (95% CI: 76.2–92.7) for the overall EGFR-mutant population, with a disease control rate of 94.9% [1]. In the L858R mutation subgroup (n = 36), the confirmed ORR was 86.1% (95% CI: 70.5–95.3) [1][2].

Evidence Dimension	Confirmed overall objective response rate (ORR) in first-line EGFR-mutant NSCLC
Target Compound Data	Overall population: 85.9% (95% CI: 76.2–92.7); L858R subgroup: 86.1% (95% CI: 70.5–95.3)
Comparator Or Baseline	Osimertinib (FLAURA trial): ORR 80% for overall EGFR-mutant population; ORR 74–76% for L858R subgroup (cross-trial comparison, not head-to-head)
Quantified Difference	Numerical ORR improvement of 5.9 percentage points for overall population; numerical ORR improvement of 10.1–12.1 percentage points for L858R subgroup
Conditions	Phase 1 dose-expansion cohort; asandeutertinib 80–160 mg QD; treatment-naïve advanced EGFR-mutant (19Del or L858R) NSCLC; investigator-assessed per RECIST v1.1

Why This Matters

The high confirmed ORR, particularly the consistent 86% response rate across both overall and L858R subgroups, provides a quantitative efficacy benchmark for researchers validating asandeutertinib in preclinical tumor models and supports its selection for L858R-focused research programs.

• [1] Han B, Liu J, Wu L, et al. Safety, Pharmacokinetics, and Efficacy of Asandeutertinib in Advanced EGFR-mutated NSCLC: A Phase 1 Dose-Escalation and Dose-Expansion Study. J Thorac Oncol. 2025;20(6):763-774. View Source
• [2] Soria JC, Ohe Y, Vansteenkiste J, et al. Osimertinib in Untreated EGFR-Mutated Advanced Non-Small-Cell Lung Cancer. N Engl J Med. 2018;378(2):113-125. View Source

Asandeutertinib: Research Applications

Preclinical CNS-Penetrant EGFR Inhibitor Development

For research programs evaluating brain-penetrant EGFR inhibitors in orthotopic or intracranial NSCLC metastasis models, asandeutertinib provides a head-to-head-validated advantage over osimertinib. The ESAONA pivotal trial demonstrated a statistically significant 15.8 percentage point absolute improvement in intracranial objective response rate (iORR) compared to osimertinib (91.9% vs. 76.1%; P = 0.001) [1]. This quantifiable intracranial efficacy differentiation makes asandeutertinib the compound of choice for studies investigating mechanisms of CNS activity, blood-brain barrier penetration, or comparative efficacy in brain metastasis models where superior intracranial target engagement is required [2].

Deuterium Isotope Effects on Metabolism and Safety

Researchers investigating the deuterium isotope effect on drug metabolism and pharmacokinetics should procure asandeutertinib for its well-characterized reduction in active metabolite generation. Phase 1 PK analysis confirmed that at 160 mg QD, D1 metabolite exposure is 5.87% of parent drug AUC and D2 metabolite exposure is 10.21% of parent drug AUC [1]. This contrasts with osimertinib's metabolite profile, making asandeutertinib a validated tool compound for studying how deuterium substitution alters CYP-mediated metabolism, reduces off-target metabolite effects, and simplifies PK/PD modeling in preclinical species [2].

Clinical Trial Design for EGFR-Mutant NSCLC with CNS Involvement

For research programs specifically focused on the EGFR L858R mutation, asandeutertinib demonstrates compelling efficacy metrics that support its prioritization. In the Phase 1 dose-expansion study, L858R-mutant patients (n = 36) achieved a median PFS of 19.3 months (95% CI: 13.1–23.5) and a confirmed ORR of 86.1% (95% CI: 70.5–95.3) [1]. These outcomes compare favorably to osimertinib's L858R subgroup results from FLAURA (mPFS 14.4 months; ORR 74–76%), providing quantitative justification for selecting asandeutertinib in L858R-driven NSCLC xenograft, PDX, or genetically engineered mouse models [2].

Acquired Resistance to Third-Generation EGFR TKIs

Investigators requiring selective inhibition of mutant EGFR while minimizing wild-type EGFR engagement should consider asandeutertinib based on its >100-fold selectivity window in cell-based assays. The compound demonstrates sub-nanomolar potency against EGFR L858R/T790M (IC50 = 0.01 nM) and EGFR exon 19 deletion (IC50 = 0.02 nM), compared to wild-type EGFR (IC50 = 2.53 nM) [1]. This selectivity profile supports applications in cellular pharmacology studies where differential effects on mutant versus WT EGFR signaling must be distinguished, including co-culture systems, CRISPR-engineered isogenic cell lines, or studies of EGFR inhibitor-related toxicity mechanisms [2].

Application

Selection Property

Validation Focus

CNS-penetrant EGFR inhibitor research

Intracranial response endpoint context

Comparative intracranial activity in xenograft brain metastasis models

Deuterium isotope effect studies

Metabolite-profile differentiation

Quantify active metabolite reduction versus non-deuterated analog

EGFR brain metastasis model development

Intracranial efficacy endpoints context

Benchmarking against osimertinib in intracranial models

Acquired resistance mechanism studies

T790M inhibition assay context

Characterization of resistant cell populations under TKI pressure

• [1] TYK Medicines, Inc. (2025). TYK Medicines, Inc.'s EGFR-Targeted Innovative Drug Asandeutertinib Demonstrates Excellent Efficacy in NSCLC Patients with Brain Metastases — Interim Results from the ESAONA Pivotal Study Announced at WCLC 2025. View Source
• [2] Xing PY, Shi Y, et al. A phase II study of asandeutertinib (TY-9591) in advanced NSCLC patients with EGFR-positive mutations and brain metastases. J Clin Oncol. 2025;43(16_suppl):2004. View Source